Cas no 57967-72-3 (1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6R)-rel-)

1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6R)-rel- structure
57967-72-3 structure
Product name:1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6R)-rel-
CAS No:57967-72-3
MF:C15H26O3
MW:254.365145206451
CID:368797
PubChem ID:108785

1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6R)-rel-
    • [2alpha,5alpha(R*)]-2,6,10,10-tetramethyl1-oxaspiro[4.5]decan-6-yl acetate
    • (2R,5S,6R)-2,6,10,10-tetramethyl-1-oxaspiro[4.5]dec-6-yl acetate
    • 1-Oxaspiro(4.5)decan-6-ol, 2,6,10,10-tetramethyl-, acetate, (2R,5S,6R)-rel-
    • (2R,5S,6R)-rel-1-Oxaspiro[4.5]decan-6-ol, 2,6,10,10-tetramethyl-, 6-acetate
    • 5V7Y54AAIG
    • DTXSID101340575
    • 57967-72-3
    • 1-Oxaspiro(4.5)decan-6-ol, 2,6,10,10-tetramethyl-, acetate, (2alpha,5alpha(S))-
    • EINECS 261-048-8
    • Q27262918
    • 1-Oxaspiro(4.5)decan-6-ol, 2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6S)-rel-
    • (2alpha,5alpha(S*))-2,6,10,10-Tetramethyl-1-oxaspiro(4.5)decan-6-yl acetate
    • EINECS 261-005-3
    • FEMA No. 3651
    • 6-ACETOXYDIHYDROTHEASPIRANE [FHFI]
    • (2alpha,5alpha(R*))-2,6,10,10-Tetramethyl1-oxaspiro(4.5)decan-6-ylacetate
    • 1-Oxaspiro(4.5)decan-6-ol, 2,6,10,10-tetramethyl-, acetate, (2R,5S,6S)-rel-
    • 57893-27-3
    • UNII-5V7Y54AAIG
    • 1-Oxaspiro(4.5)decan-6-ol, 2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6R)-rel-
    • [(2R,5S,6R)-2,6,10,10-tetramethyl-1-oxaspiro[4.5]decan-6-yl] acetate
    • NS00123299
    • Inchi: InChI=1S/C15H26O3/c1-11-7-10-15(17-11)13(3,4)8-6-9-14(15,5)18-12(2)16/h11H,6-10H2,1-5H3/t11-,14-,15+/m1/s1
    • InChI Key: LTAWGWRPOGXHBD-DFBGVHRSSA-N
    • SMILES: CC1CCC2(O1)C(CCCC2(C)OC(=O)C)(C)C

Computed Properties

  • Exact Mass: 254.188195
  • Monoisotopic Mass: 254.188195
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.01
  • Boiling Point: 310.6°Cat760mmHg
  • Flash Point: 126.9°C
  • Refractive Index: 1.48

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